6,7-Dodecanediol

• Molecular Formula: C12H26O2
• Molecular Weight: 202.33 g/mol
• IUPAC Name: dodecane-6,7-diol
• InChI: InChI=1S/C12H26O2/c1-3-5-7-9-11(13)12(14)10-8-6-4-2/h11-14H,3-10H2,1-2H3
• InChI Key: RTJLDNBCNXKTTG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C(CCCCC)O)O
• CAS No.: 91635-53-9

Description

6,7-Dodecanediol is an organic compound with the molecular formula C12H26O2 It is a diol, meaning it contains two hydroxyl groups (-OH) attached to a dodecane backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

6,7-Dodecanediol can be synthesized through several methods. One common approach involves the reduction of dodecanedioic acid. The esterification of dodecanedioic acid with n-hexanol produces dihexyl dodecanedioic acid, which is then reduced via hydrogenation to yield this compound . This method is advantageous as it does not require a catalyst, simplifying the separation process and reducing production costs.

Industrial Production Methods

In industrial settings, the production of this compound often involves large-scale hydrogenation processes. These processes are designed to be efficient and cost-effective, ensuring high yields of the desired product. The use of advanced reactors and optimized reaction conditions further enhances the efficiency of industrial production.

Chemical Reactions Analysis

Types of Reactions

6,7-Dodecanediol undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form dodecanedioic acid.

Reduction: Further reduction can lead to the formation of dodecane.

Substitution: The hydroxyl groups can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogen gas (H2) in the presence of a metal catalyst, such as palladium on carbon (Pd/C), is typically used.

Substitution: Halogenation can be achieved using reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Major Products

Oxidation: Dodecanedioic acid.

Reduction: Dodecane.

Substitution: Various halogenated or alkylated derivatives of dodecanediol.

Scientific Research Applications

6,7-Dodecanediol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of polymers and other complex molecules.

Biology: It serves as a precursor for the synthesis of biologically active compounds.

Medicine: Its derivatives are explored for potential therapeutic applications.

Industry: It is used in the production of advanced coatings, lubricants, detergents, surfactants, adhesives, and initiators.

Comparison with Similar Compounds

Similar Compounds

1,12-Dodecanediol: Another diol with hydroxyl groups at the 1 and 12 positions.

1,2-Dodecanediol: A diol with hydroxyl groups at the 1 and 2 positions

Uniqueness

6,7-Dodecanediol is unique due to the position of its hydroxyl groups, which imparts distinct chemical and physical properties. This positioning allows for specific interactions and reactivity patterns that differ from other dodecanediols, making it valuable for specialized applications.